Cas no 2383867-89-6 (6-Bromo-2-fluoro-3-iodobenzotrifluoride)
6-Bromo-2-fluoro-3-iodobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-fluoro-3-iodobenzotrifluoride
-
- Inchi: 1S/C7H2BrF4I/c8-3-1-2-4(13)6(9)5(3)7(10,11)12/h1-2H
- InChI Key: DNSJPAMZTAIHCL-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(I)C(F)=C1C(F)(F)F
6-Bromo-2-fluoro-3-iodobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC56996-250mg |
6-Bromo-2-fluoro-3-iodobenzotrifluoride |
2383867-89-6 | 95% | 250mg |
£120.00 | 2025-02-21 | |
| Apollo Scientific | PC56996-1g |
6-Bromo-2-fluoro-3-iodobenzotrifluoride |
2383867-89-6 | 95% | 1g |
£360.00 | 2025-02-21 | |
| Apollo Scientific | PC56996-5g |
6-Bromo-2-fluoro-3-iodobenzotrifluoride |
2383867-89-6 | 95% | 5g |
£1080.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588316-250mg |
1-Bromo-3-fluoro-4-iodo-2-(trifluoromethyl)benzene |
2383867-89-6 | 98% | 250mg |
¥1148 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588316-1g |
1-Bromo-3-fluoro-4-iodo-2-(trifluoromethyl)benzene |
2383867-89-6 | 98% | 1g |
¥4317 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588316-5g |
1-Bromo-3-fluoro-4-iodo-2-(trifluoromethyl)benzene |
2383867-89-6 | 98% | 5g |
¥12939 | 2023-04-06 |
6-Bromo-2-fluoro-3-iodobenzotrifluoride Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 6-Bromo-2-fluoro-3-iodobenzotrifluoride
Recent Advances in the Application of 6-Bromo-2-fluoro-3-iodobenzotrifluoride (CAS: 2383867-89-6) in Chemical Biology and Pharmaceutical Research
The compound 6-Bromo-2-fluoro-3-iodobenzotrifluoride (CAS: 2383867-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This trifluoromethyl-substituted aromatic halide serves as a valuable building block for the synthesis of complex molecules, particularly in the construction of biologically active compounds. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for radiopharmaceuticals.
One of the key areas of research involving 6-Bromo-2-fluoro-3-iodobenzotrifluoride is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique electronic properties of this compound, conferred by the trifluoromethyl group and halogen substituents, enable precise modulation of inhibitor potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, showcasing improved pharmacokinetic profiles compared to previous generations of inhibitors.
In addition to its applications in small molecule drug discovery, 6-Bromo-2-fluoro-3-iodobenzotrifluoride has shown promise in the field of positron emission tomography (PET) tracer development. The presence of multiple halogen atoms allows for efficient radiofluorination and radioiodination, making it an attractive scaffold for imaging agents. Recent work published in ACS Chemical Biology detailed its incorporation into a novel PET tracer for imaging amyloid-beta plaques in Alzheimer's disease, demonstrating superior blood-brain barrier penetration and binding affinity.
The compound's synthetic utility extends to materials science as well, where it has been employed in the preparation of liquid crystals and organic electronic materials. The strong electron-withdrawing nature of the trifluoromethyl group, combined with the orthogonal reactivity of the halogen substituents, enables precise control over molecular packing and electronic properties. A 2024 Nature Communications article reported its use in creating a new class of organic semiconductors with exceptional charge transport properties.
From a safety and handling perspective, recent toxicological studies have provided important insights into the proper handling of 6-Bromo-2-fluoro-3-iodobenzotrifluoride. While generally stable under standard laboratory conditions, precautions should be taken to avoid prolonged skin contact and inhalation of dust. The compound's environmental fate has also been investigated, with biodegradation studies showing moderate persistence in aquatic systems, prompting recommendations for proper waste disposal protocols.
Looking forward, the unique combination of reactivity and physicochemical properties exhibited by 6-Bromo-2-fluoro-3-iodobenzotrifluoride positions it as a key player in several emerging areas of research. Current investigations are exploring its potential in targeted protein degradation (PROTACs), antibody-drug conjugates, and as a versatile handle for bioconjugation chemistry. The compound's ability to participate in multiple orthogonal reactions makes it particularly valuable for the construction of complex molecular architectures with precise control over structure and function.
2383867-89-6 (6-Bromo-2-fluoro-3-iodobenzotrifluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)